Cas no 1030574-44-7 (4-(6-chloro-1H-benzimidazol-2-yl)-N,N-dimethylaniline)

• Product Name: 4-(6-chloro-1H-benzimidazol-2-yl)-N,N-dimethylaniline
• CAS No: 1030574-44-7
• MF: C₁₅H₁₄ClN₃
• MW: 271.744761943817
• CID: 2200287
• PubChem ID: 29264163
• Update Time: 2024-11-04

4-(6-chloro-1H-benzimidazol-2-yl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-[4-(dimethylamino)phenyl]benzimidazole
• 4-(6-chloro-1H-benzimidazol-2-yl)-N,N-dimethylaniline
• CHEMBL3818295
• 4-(5-Chloro-2-benzimidazolyl)-n,n-dimethylaniline
• SY366818
• 1030574-44-7
• AKOS010199210
• MFCD15173053

• MDL： MFCD15173053
• Inchi： 1S/C15H14ClN3/c1-19(2)12-6-3-10(4-7-12)15-17-13-8-5-11(16)9-14(13)18-15/h3-9H,1-2H3,(H,17,18)
• InChI Key： SBZBJIZOURDIBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C1C=CC(=CC=1)N(C)C)=N2

Computed Properties

• Exact Mass: 271.0876252g/mol
• Monoisotopic Mass: 271.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 31.9